Cas no 2243812-16-8 ((2S)-2-(4-hydroxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: (2S)-2-(4-hydroxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2243812-16-8
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 5639460
• PubChem ID: 13060652
• Update Time: 2025-10-29

(2S)-2-(4-hydroxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278822
• 2243812-16-8
• (2S)-2-(4-hydroxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• (2S)-2-(4-hydroxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C12H13NO5/c1-2-7-18-12(17)13-10(11(15)16)8-3-5-9(14)6-4-8/h2-6,10,14H,1,7H2,(H,13,17)(H,15,16)/t10-/m0/s1
• InChI Key： QOXGDQIXNKKWHC-JTQLQIEISA-N
• SMILES： O(CC=C)C(N[C@H](C(=O)O)C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 251.07937252g/mol
• Monoisotopic Mass: 251.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-(4-hydroxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

Compound CAS No. 2243812-16-8: (2S)-2-(4-Hydroxyphenyl)-2-{(Prop-2-en-1-yloxy)carbonylamino}acetic Acid

Compound CAS No. 2243812-16-8, also known as (2S)-2-(4-hydroxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid, is a biologically active compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising bioactivity profiles, which have been extensively studied in recent years. The molecule consists of a chiral center at the second carbon atom, which imparts stereochemical properties critical for its biological functions.

The (S)-configuration at the central carbon atom is particularly important, as it determines the compound's interaction with biological targets. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly those involving protein kinases and transcription factors. This makes it a valuable lead compound for the development of novel therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the key structural elements of this compound is the 4-hydroxyphenyl group, which contributes to its aromaticity and hydrophilic properties. The prop-2-en-1-yloxy carbonylamino group adds further complexity to the molecule, enhancing its ability to engage in hydrogen bonding and other non-covalent interactions with biomolecules. These features collectively contribute to the compound's bioavailability and pharmacokinetic profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using environmentally friendly methodologies. For instance, researchers have employed enantioselective catalysis to achieve high optical purity, which is essential for ensuring consistent biological activity. Additionally, green chemistry principles have been integrated into the synthesis process to minimize waste and reduce environmental impact.

From a biological standpoint, (S)-configuration has been shown to exhibit superior activity compared to its (R)-counterpart. This stereochemical dependence underscores the importance of chirality in drug design and highlights the need for precise control over stereochemistry during synthesis. Preclinical studies have demonstrated that this compound can inhibit key enzymes involved in disease progression, such as tyrosine kinases and histone deacetylases.

In terms of therapeutic applications, this compound has shown promise in preclinical models of cancer. It has been found to induce apoptosis in various cancer cell lines while sparing normal cells, suggesting a favorable safety profile. Furthermore, its ability to modulate inflammatory pathways makes it a potential candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

Recent research has also explored the use of this compound as a lead molecule for drug discovery through structure-based drug design. Computational modeling techniques have been employed to predict binding affinities and optimize pharmacokinetic properties. These studies have provided valuable insights into the molecular interactions that govern its bioactivity, paving the way for further optimization.

In conclusion, compound CAS No. 2243812-16-8 represents a significant advancement in medicinal chemistry due to its unique structure and promising biological properties. Its stereochemical integrity, combined with innovative synthetic methods and cutting-edge research findings, positions it as a valuable asset in the development of novel therapeutics. Continued exploration of its potential applications will undoubtedly contribute to advancements in drug discovery and personalized medicine.